Cas no 26655-00-5 (Teflon PFA 335)

• Product Name: Teflon PFA 335
• CAS No: 26655-00-5
• MF: C₇F₁₄O
• MW: 366.051951408386
• CID: 266842
• PubChem ID: 168577
• Update Time: 2025-06-10

Teflon PFA 335 Chemical and Physical Properties

Names and Identifiers

• Teflon PFA 335
• POLY[TETRAFLUOROETHYLENE-CO-PERFLUORO(ALKYL VINYL ETHER)]
• Poly(tetrafluoroethylene-co-perfluoro(propylvinyl ether)) pellets
• 1, 1, 1, 2, 2, 3, 3-heptafluoro-3-(1, 2, 2-trifluoroethenoxy)propane;1, 1, 2, 2-tetrafluoroethene
• SCHEMBL816835
• 26655-00-5
• TFE PPVE
• POLY[TETRAFLUOROETHYLENE-CO-PERFLUORO (ALKYL VINYL ETHER)]
• 1,1,1,2,2,3,3-heptafluoro-3-(1,2,2-trifluoroethenoxy)propane;1,1,2,2-tetrafluoroethene
• DS-002640

• Inchi： 1S/C5F10O.C2F4/c6-1(7)2(8)16-5(14,15)3(9,10)4(11,12)13;3-1(4)2(5)6
• InChI Key： XQWJXSCYGRKTKW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(O/C(=C(\F)/F)/F)(F)F)F.F/C(=C(\F)/F)/F

Computed Properties

• Exact Mass: 365.973
• Monoisotopic Mass: 365.973
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Pelleted
• Density: 2.15 g/mL at 25 °C(lit.)
• Boiling Point: 51.5°Cat760mmHg
• Flash Point: >110 °C
• Stability/Shelf Life: Stable. May be incompatible with strong oxidizing agents.
• Solubility: Not available

Teflon PFA 335 Security Information

• WGK Germany：3

Additional information on Teflon PFA 335

Comprehensive Overview of Teflon PFA 335 (CAS No. 26655-00-5): Properties, Applications, and Industry Trends

Teflon PFA 335, with the CAS number 26655-00-5, is a high-performance fluoropolymer renowned for its exceptional chemical resistance, thermal stability, and electrical insulation properties. As a member of the perfluoroalkoxy (PFA) family, this material is widely utilized in industries demanding reliability under extreme conditions. Its unique molecular structure, featuring a fully fluorinated backbone, ensures unparalleled durability in corrosive environments and high-temperature applications.

In recent years, the demand for Teflon PFA 335 has surged due to its critical role in semiconductor manufacturing, renewable energy systems, and medical device production. With the global push toward sustainable materials and green technology, PFA’s recyclability and longevity align with circular economy principles. Engineers and designers frequently search for "Teflon PFA 335 vs PTFE" or "PFA chemical resistance chart," highlighting the need for comparative data to optimize material selection.

One of the standout features of Teflon PFA 335 is its ability to withstand temperatures ranging from -200°C to +260°C, making it ideal for high-temperature tubing and linings for chemical processing equipment. Its low friction coefficient and non-stick properties are leveraged in food processing, where hygiene and ease of cleaning are paramount. Searches like "FDA-approved PFA for food contact" reflect industry compliance concerns.

The material’s dielectric strength and UV resistance also make it a preferred choice for wire and cable insulation in aerospace and telecommunications. With the rise of 5G infrastructure and electric vehicles (EVs), Teflon PFA 335 is increasingly specified for high-frequency signal transmission and battery component protection. Queries such as "PFA in EV battery seals" underscore its growing relevance in emerging technologies.

Processing Teflon PFA 335 requires specialized techniques like extrusion, injection molding, or compression molding, often prompting searches for "PFA molding parameters." Its melt viscosity is higher than PTFE, necessitating precise temperature control to avoid degradation. Manufacturers emphasize its creep resistance and stress cracking resilience, which are critical for long-term performance in mechanical applications.

Environmental and regulatory trends further drive interest in Teflon PFA 335. While PFAS (per- and polyfluoroalkyl substances) regulations tighten globally, PFA’s non-toxic, non-reactive nature positions it as a safer alternative for specific uses. Research into "PFA recycling methods" and "bio-based fluoropolymers" reflects the industry’s focus on sustainability without compromising performance.

In summary, Teflon PFA 335 (CAS 26655-00-5) remains a cornerstone material for advanced engineering solutions. Its versatility across sectors—from pharmaceutical cleanrooms to oil and gas pipelines—ensures its continued adoption. As innovation accelerates in fields like quantum computing and hydrogen energy storage, PFA’s role in enabling next-generation technologies will only expand.